Cas no 1336955-84-0 (7-Bromo-6-chloro-1-indanone)

• Product Name: 7-Bromo-6-chloro-1-indanone
• CAS No: 1336955-84-0
• MF: C₉H₆BrClO
• MW: 245.500
• MDL: MFCD20462318
• CID: 4552614
• PubChem ID: 92134943
• Update Time: 2025-10-23

7-Bromo-6-chloro-1-indanone Chemical and Physical Properties

Names and Identifiers

• 1H-​Inden-​1-​one, 7-​bromo-​6-​chloro-​2,​3-​dihydro-
• 1H-?Inden-?1-?one, 7-?bromo-?6-?chloro-?2,?3-?dihydro-
• 7-Bromo-6-chloro-1-indanone
• CS-0196692
• WS-01021
• 1336955-84-0
• WLZ3255
• MFCD20462318
• 7-Bromo-6-chloro-2,3-dihydro-1H-inden-1-one
• 6-Chloro-7-Bromo-1-indanone
• 7-bromo-6-chloro-2,3-dihydroinden-1-one
• Y13066
• 6-chloro-7-bromoindanone

• MDL： MFCD20462318
• Inchi： InChI=1S/C9H6BrClO/c10-9-6(11)3-1-5-2-4-7(12)8(5)9/h1,3H,2,4H2
• InChI Key： AISLNDIXESTYSY-UHFFFAOYSA-N
• SMILES： C1CC(=O)C2=C1C=CC(=C2Br)Cl

Computed Properties

• Exact Mass: 243.92906g/mol
• Monoisotopic Mass: 243.92906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 7-Bromo-6-chloro-1-indanone

7-Bromo-6-chloro-1-indanone (CAS No. 1336955-84-0): An Overview of Its Synthesis, Properties, and Applications

7-Bromo-6-chloro-1-indanone (CAS No. 1336955-84-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of indanones, which are characterized by a benzene ring fused to a cyclohexene ring with a ketone functional group. The presence of bromine and chlorine substituents at specific positions on the indanone skeleton imparts distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of 7-Bromo-6-chloro-1-indanone has been extensively studied, and several methods have been reported in the literature. One common approach involves the bromination and chlorination of 1-indanone using appropriate reagents under controlled conditions. For instance, the sequential addition of bromine and chlorine to 1-indanone can yield the desired product with high purity and yield. The choice of reagents and reaction conditions is crucial for achieving optimal results, as these factors can significantly influence the regioselectivity and stereoselectivity of the reactions.

In terms of physical properties, 7-Bromo-6-chloro-1-indanone is a solid at room temperature with a melting point typically ranging from 70°C to 80°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and acetone. These solubility characteristics make it suitable for various synthetic transformations and purification techniques. Additionally, the compound's stability under different conditions has been evaluated, and it has been found to be stable under standard laboratory conditions, although it should be stored away from strong oxidizing agents and moisture to prevent degradation.

The chemical reactivity of 7-Bromo-6-chloro-1-indanone is another important aspect that has been explored in detail. The presence of both bromine and chlorine substituents provides multiple handles for further functionalization, making it an attractive starting material for the synthesis of more complex molecules. For example, the bromine atom can be readily displaced by nucleophiles such as amines or thiols to form substituted indanones with diverse functionalities. Similarly, the chlorine atom can undergo substitution reactions with various nucleophiles or participate in cross-coupling reactions to introduce new substituents.

In the context of pharmaceutical research, 7-Bromo-6-chloro-1-indanone has shown promise as a key intermediate in the synthesis of bioactive compounds. Recent studies have demonstrated its utility in the development of novel drugs targeting various diseases. For instance, derivatives of this compound have been investigated for their potential as anticancer agents due to their ability to inhibit specific enzymes involved in cancer cell proliferation. Additionally, some derivatives have exhibited potent antiviral activity against several viral strains, making them potential candidates for antiviral drug development.

The structural diversity achievable through the functionalization of 7-Bromo-6-chloro-1-indanone also makes it a valuable building block in materials science. Researchers have explored its use in the synthesis of polymers with unique properties, such as enhanced mechanical strength or improved thermal stability. These polymers have found applications in areas such as coatings, adhesives, and electronic materials.

To further enhance its utility, ongoing research is focused on developing more efficient synthetic routes for the production of 7-Bromo-6-chloro-1-indanone. Green chemistry principles are being applied to minimize environmental impact and improve sustainability. For example, catalytic methods using environmentally benign catalysts are being investigated to achieve higher yields with reduced waste generation.

In conclusion, 7-Bromo-6-chloro-1-indanone (CAS No. 1336955-84-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an important intermediate in synthetic chemistry, pharmaceutical research, and materials science. As research continues to advance, it is likely that new applications and derivatives will be discovered, further expanding its utility and impact.